Bisoctrizole, or methylene bis-benzotriazolyl tetramethylbutylphenol, is a broad-spectrum organic UV filter that is marketed as Tinosorb M. It is a benzotriazole-based organic compound that absorbs, reflects, and scatters both UV-A and UV-B rays. Bisoctrizole is not approved by the FDA, but is approved in the EU and other parts of the world as a UV-filter in sunscreens, day care products and skin lightening products at a maximum concentration of 10%.
Bisoctrizole
CAS No.: 103597-45-1
Cat. No.: VC0001550
Molecular Formula: C41H50N6O2
Molecular Weight: 658.9 g/mol
* For research use only. Not for human or veterinary use.

CAS No. | 103597-45-1 |
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Molecular Formula | C41H50N6O2 |
Molecular Weight | 658.9 g/mol |
IUPAC Name | 2-(benzotriazol-2-yl)-6-[[3-(benzotriazol-2-yl)-2-hydroxy-5-(2,4,4-trimethylpentan-2-yl)phenyl]methyl]-4-(2,4,4-trimethylpentan-2-yl)phenol |
Standard InChI | InChI=1S/C41H50N6O2/c1-38(2,3)24-40(7,8)28-20-26(36(48)34(22-28)46-42-30-15-11-12-16-31(30)43-46)19-27-21-29(41(9,10)25-39(4,5)6)23-35(37(27)49)47-44-32-17-13-14-18-33(32)45-47/h11-18,20-23,48-49H,19,24-25H2,1-10H3 |
Standard InChI Key | FQUNFJULCYSSOP-UHFFFAOYSA-N |
SMILES | CC(C)(C)CC(C)(C)C1=CC(=C(C(=C1)N2N=C3C=CC=CC3=N2)O)CC4=C(C(=CC(=C4)C(C)(C)CC(C)(C)C)N5N=C6C=CC=CC6=N5)O |
Canonical SMILES | CC(C)(C)CC(C)(C)C1=CC(=C(C(=C1)N2N=C3C=CC=CC3=N2)O)CC4=C(C(=CC(=C4)C(C)(C)CC(C)(C)C)N5N=C6C=CC=CC6=N5)O |
Melting Point | 195 |
Chemical Structure and Physicochemical Properties
Bisoctrizole (CAS RN 103597-45-1) is a phenolic benzotriazole derivative with the molecular formula . Its structure features two benzotriazole moieties linked via a methylene group to a tetramethylbutylphenol core, enabling conjugation effects that broaden UV absorption capabilities. Unlike conventional organic UV filters such as avobenzone or octinoxate, bisoctrizole is insoluble in both aqueous and oily phases, necessitating formulation as microfine particles (<200 nm) suspended in a stabilized aqueous dispersion .
Photostability and Hybrid Mechanism
Property | Value/Description | Source |
---|---|---|
Molecular Weight | 658.89 g/mol | |
UV Absorption Range | 280–400 nm (UVA + UVB) | |
Particle Size | <200 nm (microfine suspension) | |
Photostability | <5% degradation after 2 MED UV exposure |
Regulatory Status and Global Approval
Bisoctrizole’s regulatory journey highlights disparities in international sunscreen ingredient policies. While the European Commission approved it in 2005 under Regulation (EC) No 1223/2009, the FDA has yet to include it in its monograph, citing insufficient toxicological data . This divergence underscores regulatory challenges in harmonizing safety standards for emerging UV filters.
Approved Jurisdictions and Usage Limits
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European Union: Permitted at ≤10% in sunscreens and daily cosmetics .
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Australia: Listed in the Australian Register of Therapeutic Goods (ARTG) for broad-spectrum protection .
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Asia: Adopted in South Korea, Japan, and Thailand under similar concentration limits .
The FDA’s tentative approval roadmap for bisoctrizole remains stalled, with critics attributing delays to bureaucratic backlog rather than safety concerns .
Applications in Sunscreens and Beyond
Bisoctrizole’s versatility extends beyond sun protection, finding utility in photostabilizing polymers and medical devices.
Cosmetic Formulations
In sunscreens, bisoctrizole is typically combined with inorganic filters (e.g., zinc oxide) to optimize texture and UV attenuation. A 2023 study demonstrated that formulations with 5% bisoctrizole and 5% zinc oxide achieved a sun protection factor (SPF) of 50+ with minimal whitening .
Medical and Industrial Uses
Recent innovations include bisoctrizole-doped maxillofacial silicones, where it reduces UV-induced polymer degradation by 70%, extending prosthetic lifespan .
Application | Concentration | Key Benefit | Source |
---|---|---|---|
Sunscreen Lotions | 5–10% | Broad-spectrum UV protection | |
Anti-Aging Creams | 2–4% | Prevents photoaging | |
Medical Silicones | 1–3% | Enhances material durability |
Comparative Analysis with Other UV Filters
Bisoctrizole’s hybrid action bridges the gap between chemical and physical filters. Unlike avobenzone, which degrades rapidly under UV, bisoctrizole maintains 95% efficacy after 2 hours of solar exposure . Compared to titanium dioxide, it eliminates whitening effects while offering comparable UVA protection .
Future Directions and Research Needs
While bisoctrizole represents a significant advancement in photoprotection, unresolved questions necessitate targeted research:
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Long-term human safety: Cohort studies tracking systemic absorption over decades.
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Environmental impact: Biodegradation pathways and aquatic toxicity profiles.
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Synergistic formulations: Optimizing combinations with next-generation filters like bemotrizinol.
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